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Compound of Interest

Compound Name: SU5205

Cat. No.: B15578824 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: SU5205 is a chemical compound that functions as an inhibitor of Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2), also known as FLK-1, with an IC50 of 9.6 μM.[1] It plays

a critical role in angiogenesis-related research by inhibiting ligand-induced endothelial

mitogenesis. Accurate and reproducible in vitro and in vivo experimental results depend on the

correct preparation, storage, and handling of SU5205 stock solutions. Dimethyl sulfoxide

(DMSO) is a common polar aprotic solvent used for dissolving compounds like SU5205 due to

its ability to dissolve both polar and nonpolar compounds.[2][3][4] This document provides a

detailed protocol for the preparation of a SU5205 stock solution in DMSO, including safety

precautions, storage recommendations, and a summary of relevant chemical data.

Compound and Solvent Data
Proper preparation begins with a clear understanding of the compound and the solvent. The

quantitative properties of SU5205 and DMSO are summarized below.

Table 1: Properties of SU5205
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Property Value

IUPAC Name
(Z)-3-(3,5-dimethyl-1H-pyrrol-2-
ylmethylene)-1,3-dihydro-2H-indol-2-one

Molecular Formula C₁₅H₁₄N₂O

Molar Mass 238.29 g/mol

Mechanism of Action Inhibitor of VEGFR2 (FLK-1)

| IC₅₀ | 9.6 µM for VEGFR2 (FLK-1)[1] |

Table 2: Properties of Dimethyl Sulfoxide (DMSO)

Property Value

Molecular Formula (CH₃)₂SO[2]

Molar Mass 78.13 g/mol [2]

Appearance Colorless liquid[2][5]

Boiling Point 189 °C (372 °F)[2]

Melting Point 19 °C (66 °F)[2]

| Key Features | Polar aprotic solvent, miscible with water[2][3][4] |

Safety and Handling Precautions
Working with chemical compounds and solvents requires strict adherence to safety protocols to

protect personnel and ensure experimental integrity.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and gloves when handling SU5205 and DMSO.[6]

Ventilation: Handle the SU5205 powder and prepare the stock solution in a chemical fume

hood or a well-ventilated area to avoid inhalation.[6]
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DMSO Handling: DMSO is known to readily penetrate the skin and can carry dissolved

substances with it.[5][7] Therefore, extreme caution must be exercised to avoid skin contact.

If contact occurs, wash the affected area thoroughly with water for at least 15 minutes.[6]

Spill Procedures: For minor spills, absorb the material with an inert dry substance and place

it in a suitable container for chemical waste.[6] Ensure the area is cleaned and

decontaminated afterward.

Waste Disposal: Dispose of all chemical waste, including empty containers and

contaminated materials, according to your institution's hazardous waste disposal guidelines.

[7]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol outlines the steps to prepare a 10 mM stock solution of SU5205 in DMSO. The

molarity calculator formula is: Mass (g) = Concentration (mol/L) x Molar Mass ( g/mol ) x

Volume (L).

Materials and Equipment:

SU5205 powder

Anhydrous/ACS Grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (amber or covered in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE)

Table 3: Example Calculation for 1 mL of 10 mM SU5205 Stock Solution
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Parameter Value Calculation

Desired Concentration 10 mM (0.01 mol/L) -

Desired Volume 1 mL (0.001 L) -

Molar Mass of SU5205 238.29 g/mol -

| Required Mass of SU5205 | 2.38 mg | (0.01 mol/L) * (238.29 g/mol ) * (0.001 L) = 0.00238 g |

Step-by-Step Procedure:

Preparation: Before starting, allow the SU5205 powder and DMSO to equilibrate to room

temperature. This is especially important if they have been stored in a refrigerator or freezer.

Weighing: In a chemical fume hood, carefully weigh 2.38 mg of SU5205 powder and transfer

it into a sterile microcentrifuge tube.

Dissolution: Add 1 mL of high-purity DMSO to the tube containing the SU5205 powder.

Mixing: Tightly cap the tube and vortex the solution thoroughly until all the SU5205 powder is

completely dissolved.[8] Visually inspect the solution against a light source to ensure no solid

particles remain.

Labeling: Clearly label the tube with the compound name (SU5205), concentration (10 mM),

solvent (DMSO), preparation date, and your initials.[8][9]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile, light-protected tubes.[10]

Storage and Stability
Proper storage is crucial for maintaining the efficacy of the SU5205 stock solution.

Table 4: Storage and Stability Recommendations
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Form
Storage
Temperature

Duration Notes

SU5205 Powder -20°C 3 years
Store in a dry, dark
place.

SU5205 in DMSO -80°C up to 6 months

Recommended for

long-term storage.

Avoid repeated

freeze-thaw cycles.

[10]

| SU5205 in DMSO | -20°C | up to 1 month | Suitable for short-term storage.[10] |

Important Considerations:

Hygroscopicity: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[11]

Ensure the stock solution container is always tightly sealed to prevent dilution and potential

compound precipitation.

Working Solutions: Prepare working solutions by diluting the stock solution in the appropriate

cell culture medium or buffer immediately before use. The stability of SU5205 may be

significantly lower in aqueous media. For cell-based assays, the final concentration of DMSO

should typically be kept below 0.5% to avoid cytotoxicity.[10]

Diagrams
Signaling Pathway
SU5205 primarily targets the VEGFR2 signaling pathway, which is a key regulator of

angiogenesis. The binding of Vascular Endothelial Growth Factor (VEGF) to its receptor,

VEGFR2, initiates a signaling cascade that promotes endothelial cell proliferation, migration,

and survival. SU5205 inhibits the kinase activity of VEGFR2, thereby blocking these

downstream effects.
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Caption: VEGFR2 signaling pathway inhibited by SU5205.
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Experimental Workflow
The following diagram outlines the logical flow for preparing the SU5205 stock solution.
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Caption: Workflow for SU5205 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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